4-N-[(2-aminophenyl)methyl]pyrido[4,3-d]pyrimidine-4,7-diamine

• Molecular Formula: C14H14N6
• Molecular Weight: 266.30 g/mol
• IUPAC Name: 4-N-[(2-aminophenyl)methyl]pyrido[4,3-d]pyrimidine-4,7-diamine
• InChI: InChI=1S/C14H14N6/c15-11-4-2-1-3-9(11)6-18-14-10-7-17-13(16)5-12(10)19-8-20-14/h1-5,7-8H,6,15H2,(H2,16,17)(H,18,19,20)
• InChI Key: UOXLBDZHQKWTRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NC=NC3=CC(=NC=C32)N)N

Description

4-N-[(2-aminophenyl)methyl]pyrido[4,3-d]pyrimidine-4,7-diamine is a useful research compound. Its molecular formula is C14H14N6 and its molecular weight is 266.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (136 mg, 0.71 mmol) (described in a previous experimental) and 2-aminobenzylamine (1.70 g, 13.8 mmol) in isopropanol (5 mL) is stirred at reflux for 1 h, and the resulting product is chromatographed on silica gel (7-20% EtOH/EtOAc) and alumina (6-10i EtOH/CHCl3) to give 7-amino-4-(2-aminobenzylamino)pyrido[4,3-d]pyrimidine (89 mg, 47%) as a white solid. 1H NMR (DMSO) δ 9.08 (1H, s), 8.68 (1H, t, J=5.8 Hz), 8.26 (1H, s), 7.05 (1H, d, J=7.4 Hz), 6.96 (1H, t, J=7.6 Hz), 6.63 (1H, d, J=7.9 Hz), 6.51 (1H, t, J=7.4 Hz), 6.46 (2H, brs), 6.35 (1H, s), 5.20 (2 H, brs), 4.56 (2H, d, J=5.8 Hz).